![molecular formula C19H30N2O B5420013 2,2-dimethyl-N-{1-[4-(4-methyl-1-piperidinyl)phenyl]ethyl}propanamide](/img/structure/B5420013.png)
2,2-dimethyl-N-{1-[4-(4-methyl-1-piperidinyl)phenyl]ethyl}propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,2-dimethyl-N-{1-[4-(4-methyl-1-piperidinyl)phenyl]ethyl}propanamide is a chemical compound that belongs to the class of amides. It is commonly known as DMPP or N-phenyl-4-(4-methylpiperidin-1-yl)butanamide. This compound has gained significant attention in scientific research due to its potential applications in the field of medicine and pharmacology.
Mechanism of Action
The mechanism of action of DMPP is not fully understood. However, it is believed to act as a modulator of GABA(A) receptors, which are responsible for the inhibitory neurotransmission in the central nervous system. DMPP has been shown to enhance the binding of GABA to the receptor, leading to an increase in the inhibitory effect of GABA.
Biochemical and Physiological Effects
DMPP has been shown to have a range of biochemical and physiological effects. It has been found to reduce the release of glutamate, which is an excitatory neurotransmitter in the central nervous system. This reduction in glutamate release leads to a decrease in neuronal excitability and can result in the anticonvulsant and anxiolytic effects of DMPP.
Advantages and Limitations for Lab Experiments
DMPP has several advantages for lab experiments. It is a stable compound that can be easily synthesized in high yields with excellent purity. DMPP is also readily available for purchase from chemical suppliers. However, there are also limitations to using DMPP in lab experiments. Its mechanism of action is not fully understood, and it may have off-target effects that could complicate data interpretation.
Future Directions
There are several future directions for the study of DMPP. One potential area of research is the development of DMPP analogs with improved pharmacological properties. Another area of research is the investigation of the potential applications of DMPP in the treatment of other neurological disorders, such as Alzheimer's disease and Parkinson's disease. Furthermore, more research is needed to fully understand the mechanism of action of DMPP and its potential off-target effects.
Synthesis Methods
The synthesis of DMPP involves the reaction of 4-(4-methyl-1-piperidinyl)phenylacetic acid with isobutyryl chloride in the presence of a base such as triethylamine. The resulting product is then purified through a series of recrystallization steps to obtain pure DMPP. This synthesis method has been optimized to produce high yields of DMPP with excellent purity.
Scientific Research Applications
DMPP has been studied extensively for its potential applications in the field of medicine and pharmacology. It has been shown to have a wide range of pharmacological activities, including analgesic, anxiolytic, and anticonvulsant effects. DMPP has also been found to have potential applications in the treatment of depression, anxiety, and other neurological disorders.
properties
IUPAC Name |
2,2-dimethyl-N-[1-[4-(4-methylpiperidin-1-yl)phenyl]ethyl]propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H30N2O/c1-14-10-12-21(13-11-14)17-8-6-16(7-9-17)15(2)20-18(22)19(3,4)5/h6-9,14-15H,10-13H2,1-5H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KCIFJNIFDDVRCU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C2=CC=C(C=C2)C(C)NC(=O)C(C)(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H30N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.